2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione

• CAS No.: 69135-69-9
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: 2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione
• InChI: InChI=1S/C18H16N2O2/c1-19-16(21)13-8-4-3-7-12(13)11-18(19)15-10-6-5-9-14(15)17(22)20(18)2/h3-10H,11H2,1-2H3
• InChI Key: FJNZOPLFXFQKSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2CC13C4=CC=CC=C4C(=O)N3C

Description

2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 9.1 grams (0.0294 mole) of α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide and 180 milliliters of 2 M sulfuric acid is refluxed for 20 hours. The mixture is cooled and the solid separated by filtration. The solid is then dissolved in methylene chloride and washed twice with water and once with brine. The organic phase is dried over magnesium sulfate, filtered and evaporated in vacuo. The resulting oil is crystallized from ethanol to give 2,2'-dimethyl spiro[isoindolin-1,3'(4'H)-isoquinoline]1',3-dione, m.p. 202° - 203° C.